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Compound of Interest

Compound Name: Benzyl 3-hydroxypropionate

Cat. No.: B030867

An In-depth Technical Guide on the Physicochemical Characteristics of Benzyl 3-
hydroxypropionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical characteristics
of Benzyl 3-hydroxypropionate, including its synthesis, purification, and spectral analysis.
This document is intended for researchers, scientists, and professionals in drug development
who require detailed information on this compound.

Physicochemical Properties

Benzyl 3-hydroxypropionate is a pale yellow oil.[1] Key physicochemical properties are
summarized in the table below.
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Property Value Source
Molecular Formula C10H1203 [2]
Molecular Weight 180.20 g/mol [2]
CAS Number 14464-10-9 2]
Appearance Pale Yellow Oil [1]
Density 1.153 g/cm3 (Predicted) [2]
Boiling Point 315.5.°C at 760 mmHg 2]
(Predicted)
Flash Point 136.5 °C (Predicted) [2]

Refractive Index

1.531 (Predicted)

[2]

Solubility

No data available

Melting Point

No data available

Experimental Protocols

Synthesis of Benzyl 3-hydroxypropionate via Fischer
Esterification

This protocol describes the synthesis of Benzyl 3-hydroxypropionate from 3-
hydroxypropionic acid and benzyl alcohol using an acid catalyst, a process known as Fischer
esterification.[3][4]

Materials:

» 3-hydroxypropionic acid

e Benzyl alcohol

o Concentrated sulfuric acid (catalyst)

e Toluene
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o Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

e Solvents for column chromatography (e.g., hexane, ethyl acetate)
e Round-bottom flask

o Dean-Stark apparatus

e Reflux condenser

e Separatory funnel

e Rotary evaporator

e Glass column for chromatography

o Beakers, flasks, and other standard laboratory glassware
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine 3-hydroxypropionic acid (1.0 eq), benzyl alcohol (1.2 eq), and a catalytic
amount of concentrated sulfuric acid (e.g., 0.05 eq). Add a sufficient amount of toluene to
facilitate azeotropic removal of water.

« Esterification: Heat the reaction mixture to reflux. The water produced during the
esterification will be collected in the Dean-Stark trap. Monitor the reaction progress by
observing the amount of water collected. The reaction is typically complete when no more
water is formed.

o Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory
funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize
the acid catalyst), and brine.
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» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator to obtain the crude Benzyl 3-
hydroxypropionate.

Purification by Column Chromatography

The crude product can be purified by column chromatography on silica gel.[5]

Procedure:

Column Preparation: Pack a glass column with silica gel slurried in a non-polar solvent (e.g.,
hexane).

o Loading: Dissolve the crude product in a minimal amount of the chromatography solvent and
load it onto the column.

o Elution: Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl
acetate in hexane). Collect fractions and monitor them by thin-layer chromatography (TLC).

« |solation: Combine the fractions containing the pure product and remove the solvent under
reduced pressure to yield purified Benzyl 3-hydroxypropionate.

Analytical Characterization by HPLC

The purity of the synthesized Benzyl 3-hydroxypropionate can be assessed by High-
Performance Liquid Chromatography (HPLC).[6][7][8][9]

Typical HPLC Conditions:

e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm)

* Mobile Phase: A gradient of acetonitrile in water (with 0.1% trifluoroacetic acid)
e Flow Rate: 1.0 mL/min

o Detection: UV at 254 nm

* Injection Volume: 10 pL
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o Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

Spectroscopic Data

The following tables present the expected spectral data for Benzyl 3-hydroxypropionate
based on the analysis of related compounds and general spectroscopic principles.[10][11][12]
[13][14]

'H NMR Spectral Data (Predicted)

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~7.35 m 5H Ar-H
~5.15 S 2H -O-CH2-Ph
~4.30 t 2H HO-CHz=-
~2.65 t 2H -CH2-COO-
~2.50 br s 1H -OH

2*C NMR Spectral Data (Predicted)

Chemical Shift (6, ppm) Assignment
~172.0 C=0

~136.0 Ar-C (quaternary)
~128.5 Ar-CH

~128.0 Ar-CH

~127.8 Ar-CH

~66.5 -O-CH2-Ph

~58.0 HO-CH.-

~38.0 -CH2-COO-
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ETIR Spectral Data (Predicted)

Wavenumber (cm—?) Description

3400 (broad) O-H stretch

3030 Aromatic C-H stretch
2950 Aliphatic C-H stretch
1730 C=0 (ester) stretch
1250 C-O stretch

700-800 Aromatic C-H bend

Mass Spectrometry Data (Predicted)

m/z Interpretation

180 [M]*

108 [C7HeO]*

91 [C7H7]* (tropylium ion)
77 [CeHs]*

Biological Role

Benzyl 3-hydroxypropionate is known to be an intermediate in the metabolism of the
anticancer drug cyclophosphamide.[15] The biotransformation of cyclophosphamide is a
complex process primarily occurring in the liver, involving cytochrome P450 enzymes.

Visualizations
Experimental Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b030867?utm_src=pdf-body
https://www.lgcstandards.com/CN/en/Benzyl-3-Hydroxypropionate/p/TRC-B279965
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workup Purification & Analysis

Column Chromatography Purity Analysis
( P H(C P D G 0 o

Click to download full resolution via product page

Synthesis and Purification Workflow

Cyclophosphamide Metabolism

X Metabolic Side-Reaction?
(Liver)

/’ \\
E‘.-Hydroxycyclophosphamida (: /)

~ -
\~~__ ——

I
I
CYP450 :
I
]

Tautomerizatio

Aldophosphamide

LDH

Click to download full resolution via product page

Cyclophosphamide Metabolic Pathway

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b030867?utm_src=pdf-body-img
https://www.benchchem.com/product/b030867?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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